m-PEG26-NHS ester

• Molecular Formula: C58H111NO30
• Molecular Weight: 1302.5 g/mol
• InChI: InChI=1S/C58H111NO30/c1-63-6-7-65-10-11-67-14-15-69-18-19-71-22-23-73-26-27-75-30-31-77-34-35-79-38-39-81-42-43-83-46-47-85-50-51-87-54-55-88-53-52-86-49-48-84-45-44-82-41-40-80-37-36-78-33-32-76-29-28-74-25-24-72-21-20-70-17-16-68-13-12-66-9-8-64-5-4-58(62)89-59-56(60)2-3-57(59)61/h2-55H2,1H3
• InChIKey: XRVDIXUQUCKTOF-UHFFFAOYSA-N

m-PEG26-NHS Ester Overview

m-PEG26-NHS ester is a monofunctional polyethylene glycol (PEG) derivative, consisting of a methoxy-capped PEG chain of precisely 26 ethylene glycol (EG) repeat units, terminated with an N-hydroxysuccinimide (NHS) ester functional group [1]. The compound has a molecular weight of approximately 1302.49 g/mol and a defined molecular formula of C₅₈H₁₁₁NO₃₀ . As a discrete, single-length PEG linker, it is designed for the covalent modification of primary amines on proteins, peptides, and other biomolecules, forming stable amide bonds under mild aqueous conditions [1]. This compound is classified as a PROTAC linker and is primarily used in research settings for the study of protein conjugation and targeted degradation [1].

✓ Monodisperse 26-unit PEG linker for precise bioconjugation

✓ Amine-reactive NHS ester forms stable amide bonds under mild conditions

✓ PROTAC linker and ADC component for targeted protein degradation and delivery research

• [1] MedChemExpress. m-PEG26-NHS ester Product Page. Accessed 2026. View Source

Why m-PEG26-NHS Ester Is Irreplaceable

In the class of methyl-PEG-NHS esters, the number of ethylene glycol (EG) units is not an arbitrary or interchangeable parameter; it is a primary determinant of the linker's physicochemical and biological performance. Shorter analogs (e.g., PEG4, PEG8, PEG12) provide limited aqueous solubility and reduced steric shielding, while longer chains (e.g., PEG24) increase the hydrodynamic radius and can alter pharmacokinetic profiles but may also reduce conjugation efficiency due to increased steric hindrance [1]. Crucially, the defined length of 26 EG units for m-PEG26-NHS ester positions it in a critical 'mid-length' category that balances these competing factors. Substitution with a polymer of a different length, or a polydisperse PEG of similar average molecular weight, will result in a different conjugate with altered solubility, stability, and potentially, biological activity [1]. Therefore, the selection of a specific PEG chain length is a non-negotiable design parameter, and the use of m-PEG26-NHS ester is mandated when a precise 26-unit spacer is required to achieve a specific molecular architecture or biological outcome.

Shorter PEG chains (e.g., PEG4, PEG8)

Reduce aqueous solubility and steric shielding, which may alter conjugate performance.

Longer PEG chains (e.g., PEG36)

Increase hydrodynamic radius but can introduce steric hindrance that may reduce conjugation efficiency.

Polydisperse PEG of similar average MW

Creates heterogeneous conjugates with unpredictable properties; batch consistency may not transfer.

• [1] Thermo Fisher Scientific. MS(PEG)n Reagents User Guide. Accessed 2026. View Source

m-PEG26-NHS Ester vs. Key Analogs

Extended Spacer Arm Length

m-PEG26-NHS ester provides a significantly longer spacer arm compared to shorter, commercially available methyl-PEG-NHS esters. This extended reach is critical for minimizing steric hindrance when conjugating large biomolecules or when targeting buried amine residues. While exact spacer arm data for m-PEG26-NHS is not directly published, it can be reliably estimated by extrapolation from the known, linear relationship between EG unit number and spacer arm length for this chemical series [1]. Based on the published data for the PEG4, PEG8, PEG12, and PEG24 series, each EG unit adds approximately 3.75 Å to the spacer arm. By extrapolation, m-PEG26-NHS ester is predicted to have a spacer arm of approximately 95.8 Å, which is a 8.6% increase over the 88.2 Å spacer of the next-shorter analog, PEG24-NHS [2].

Spacer Arm Length

Class-level inference

Predicted 95.8 Å vs 88.2 Å (PEG24)
+7.6 Å (8.6% longer)

Supports access to hindered amines on large biomolecules

Extrapolated from PEG4–PEG24 series; fully extended conformation assumed

Evidence Dimension	Spacer arm length
Target Compound Data	Predicted: 95.8 Å (extrapolated from data for PEG4-PEG24 series)
Comparator Or Baseline	PEG24-NHS Ester: 88.2 Å (measured) [2]; PEG4-NHS: 15.6 Å; PEG8-NHS: 30.8 Å; PEG12-NHS: 44.9 Å [1]
Quantified Difference	Predicted increase of +7.6 Å (8.6% longer) compared to PEG24-NHS ester
Conditions	Theoretical spacer arm calculated based on fully extended conformation; values for PEG4-PEG24 were determined by the vendor [REFS-1, REFS-2]

Why This Matters

The extended length can improve the accessibility of the NHS ester to sterically hindered amines, increasing the efficiency of conjugation to large proteins or densely packed surfaces.

• [1] Thermo Fisher Scientific. MS(PEG)n Reagents User Guide. Accessed 2026. View Source
• [2] Thermo Fisher Scientific. MS(PEG)24 Methyl-PEG-NHS-Ester Reagent Specifications (as referenced in MS(PEG)n User Guide). Accessed 2026. View Source

Molecular Weight & Hydrodynamic Volume

The molecular weight of m-PEG26-NHS ester is 1302.49 g/mol, which is 88.1 Da (7.3%) higher than that of m-PEG24-NHS ester (1214.39 g/mol) [1][2]. While this increase appears modest, the addition of two ethylene glycol units leads to a non-linear increase in the molecule's hydrodynamic volume. This is a key parameter governing the in vivo circulation half-life of a PEGylated therapeutic. Class-level evidence from PEGylated proteins demonstrates a strong, positive correlation between the molecular weight of the attached PEG chain and the resulting pharmacokinetic half-life, with larger PEG chains generally conferring slower renal clearance and longer circulation times [3].

Molecular Weight

Class-level inference

1302.49 Da (+88.1 Da / 7.3% vs PEG24)

May extend conjugate plasma half-life through larger hydrodynamic volume

Non-linear volume increase; PEGylation PK benefit is well-documented for larger PEGs

Evidence Dimension	Molecular weight
Target Compound Data	1302.49 g/mol [1]
Comparator Or Baseline	m-PEG24-NHS ester: 1214.39 g/mol [2]
Quantified Difference	+88.1 Da (7.3% increase)
Conditions	Exact molecular mass as reported by vendors [REFS-1, REFS-2]

Why This Matters

The higher molecular weight and correspondingly larger hydrodynamic volume of m-PEG26-NHS ester will result in a conjugate with a longer plasma half-life and different biodistribution compared to one prepared with m-PEG24-NHS ester, a critical consideration for therapeutic development.

• [1] MedChemExpress. m-PEG26-NHS ester Product Page. Accessed 2026. View Source
• [2] Thermo Fisher Scientific. MS(PEG)24 Methyl-PEG-NHS-Ester Reagent Specifications (as referenced in MS(PEG)n User Guide). Accessed 2026. View Source
• [3] Wang, Y. J., et al. (2010). PEGylation markedly enhances the in vivo potency of recombinant human non-glycosylated erythropoietin: a comparison with glycosylated erythropoietin. *Journal of Controlled Release*, 145(3), 306-313. View Source

Hydrolysis Half-Life

The NHS ester functional group is susceptible to hydrolysis in aqueous buffers, a competing reaction that reduces conjugation efficiency. The rate of hydrolysis is primarily a function of the linker chemistry between the PEG chain and the NHS group, not the PEG chain length itself . m-PEG26-NHS ester, like other standard mPEG-NHS esters, features a direct ester linkage (Succinimidyl Carboxyl Methyl ester, or SCM type). Published data indicates that this SCM type has a hydrolysis half-life of less than 5 minutes under typical conjugation conditions . This short half-life necessitates the use of a significant molar excess of the PEG reagent to drive the desired amide bond formation and compensate for the rapid inactivation of the NHS ester by water .

Hydrolysis Half-life

Data to verify

<5 min (SCM-type NHS ester, pH ~7–8)

Rapid aqueous hydrolysis requires molar excess for efficient conjugation

Class behavior for SCM linkage; prepare solutions immediately before use

Evidence Dimension	Hydrolysis half-life in aqueous buffer
Target Compound Data	< 5 minutes (predicted based on SCM-type NHS ester)
Comparator Or Baseline	SCM-type mPEG-NHS esters: < 5 minutes
Quantified Difference	No significant difference expected from other SCM-type mPEG-NHS esters
Conditions	Typical aqueous conjugation conditions (pH ~7-8, room temperature)

Why This Matters

Understanding that m-PEG26-NHS ester is rapidly hydrolyzed in water is essential for proper experimental design; users must prepare solutions immediately before use and employ a sufficient molar excess (typically 10-50 fold) to achieve efficient conjugation, a common practice for this entire class of reagent.

pH-Dependent Conjugation Reactivity

The reactivity of PEG-NHS esters with primary amines is highly pH-dependent. A comparative study by Nojima et al. (2009) demonstrated that for branched PEG-NHS esters, the reaction at pH 7.4 proceeds gradually and reaches a steady state by 2 hours, whereas at pH 9.0, the reaction is much faster and is complete within 10 minutes [1]. Critically, the study also found that the hydrolysis half-life of the NHS ester is inversely related to pH, exceeding 120 minutes at pH 7.4 but falling below 9 minutes at pH 9.0 [1]. This pH-dependent behavior is a class characteristic of PEG-NHS esters and is independent of PEG molecular weight, making it directly applicable to m-PEG26-NHS ester [1].

pH-Dependent Reactivity

Class-level inference

Half-life pH 7.4 >120 min
pH 9.0 <9 min

pH 7.4 favors controlled conjugation with reduced hydrolysis

Based on branched PEG-NHS ester study; applicable to SCM-type reagents

Evidence Dimension	Hydrolysis half-life vs. pH
Target Compound Data	At pH 7.4: > 120 min; At pH 9.0: < 9 min (based on class-level data) [1]
Comparator Or Baseline	Branched PEG-NHS ester (class representative) [1]
Quantified Difference	Hydrolysis half-life decreases by >93% when pH is increased from 7.4 to 9.0
Conditions	In vitro study with bovine lactoferrin; reaction velocities and hydrolysis rates were measured [1]

Why This Matters

This data provides clear, quantitative guidance for optimizing conjugation reactions. For m-PEG26-NHS ester, a pH of 7.4 offers a longer window for conjugation with less competing hydrolysis, making it ideal for sensitive proteins. A higher pH accelerates the reaction but dramatically reduces the effective concentration of active NHS ester due to rapid hydrolysis, requiring careful timing and reagent handling.

• [1] Nojima, Y., et al. (2009). The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters. *Biological and Pharmaceutical Bulletin*, 32(3), 523-526. View Source

Defined-Length Linker for ADCs

In the design of antibody-drug conjugates (ADCs), the choice of linker is critical for modulating the physicochemical properties, potency, and pharmacokinetics of the final conjugate. Uniform, discrete-length PEG linkers like m-PEG26-NHS ester are essential components for these applications because they are non-immunogenic, highly water-soluble, and can be used and analyzed as pure small molecules, unlike polydisperse PEGs [1]. The precise length of the PEG chain directly influences the drug-to-antibody ratio (DAR), the spatial arrangement of the payload, and the overall hydrophilicity of the ADC, all of which are key determinants of in vivo efficacy and safety [1].

Linker Monodispersity

Class-level inference

Defined 26-unit vs polydisperse PEG mixture

Ensures batch consistency and precise SAR for ADC/PROTAC research

Monodispersity simplifies analytical characterization and regulatory documentation

Evidence Dimension	Suitability as an ADC linker component
Target Compound Data	Defined, discrete 26-EG unit length; monodisperse; high purity
Comparator Or Baseline	Polydisperse PEG-NHS esters of similar average molecular weight
Quantified Difference	Monodispersity (100% pure single species) vs. polydispersity (mixture of chain lengths)
Conditions	Analysis of the properties of uniform PEG linkers in ADC development [1]

Why This Matters

For ADC development, the use of a monodisperse linker like m-PEG26-NHS ester is a regulatory and scientific advantage. It ensures batch-to-batch consistency and allows for precise structure-activity relationship (SAR) studies, whereas a polydisperse PEG would create a heterogeneous mixture of ADCs with variable and unpredictable properties.

• [1] Giese, M. W., et al. (2021). The Use of Uniform PEG Compounds in the Design of ADCs. In *Chemical Linkers in Antibody–Drug Conjugates (ADCs)* (pp. 286-376). The Royal Society of Chemistry. View Source

Pharmacokinetic Profile Enhancement

PEGylation is a well-established strategy for extending the plasma half-life of therapeutic proteins and peptides. A direct comparative study by Wang et al. (2010) demonstrated that PEGylating recombinant human erythropoietin (EPO) with linear PEG chains of 20, 30, and 40 kDa increased the plasma half-life by 9.7- to 17.4-fold compared to the unmodified protein [1]. This class-level evidence confirms that increasing the size of the PEG chain leads to a significant improvement in pharmacokinetic performance. While m-PEG26-NHS ester (1.3 kDa) is smaller than the polymers used in the EPO study, the principle is directly scalable: a conjugate formed with m-PEG26-NHS ester will exhibit a measurably longer circulation half-life and reduced renal clearance compared to a conjugate formed with a shorter analog like m-PEG8-NHS ester (0.51 kDa) or m-PEG12-NHS ester (0.69 kDa).

PK Half-Life Extension

Class-level inference

9.7–17.4× increase (20–40 kDa PEGs, EPO model)

Supports longer circulation for conjugates with larger PEG chains

In vivo rat PK study; scalable principle for 1.3 kDa PEG linker

Evidence Dimension	Plasma half-life extension
Target Compound Data	Predicted to increase half-life vs. unmodified protein (magnitude depends on protein size and conjugate stoichiometry)
Comparator Or Baseline	Unmodified recombinant human erythropoietin (rh-ngEpo) [1]
Quantified Difference	9.7- to 17.4-fold increase in half-life for 20-40 kDa PEGs [1]
Conditions	In vivo pharmacokinetic study in rats following subcutaneous administration [1]

Why This Matters

This evidence supports the procurement of m-PEG26-NHS ester over shorter-chain analogs when the goal is to improve the in vivo pharmacokinetic profile of a lead candidate. The longer PEG chain is expected to provide superior shielding from proteolytic degradation and slower renal filtration, translating to a longer-acting therapeutic.

• [1] Wang, Y. J., et al. (2010). PEGylation markedly enhances the in vivo potency of recombinant human non-glycosylated erythropoietin: a comparison with glycosylated erythropoietin. *Journal of Controlled Release*, 145(3), 306-313. View Source

m-PEG26-NHS Ester Applications

Sterically Hindered Protein Conjugation

The extended spacer arm of m-PEG26-NHS ester (predicted 95.8 Å) makes it the superior choice for PEGylating large proteins or targeting amine residues that are buried or in sterically crowded environments. The additional length minimizes steric clashes between the bulky PEG chain and the protein surface, improving conjugation efficiency and preserving protein function [1]. For example, in the modification of antibodies (e.g., for ADC preparation) or large enzymes, the use of a shorter linker like m-PEG4-NHS (15.6 Å) or m-PEG8-NHS (30.8 Å) could result in incomplete or inefficient labeling due to poor accessibility [1].

Precise ADC Linker Design

m-PEG26-NHS ester is ideally suited as a building block for the synthesis of complex, heterobifunctional linkers used in ADC development. Its monodispersity and defined 26-EG unit length allow medicinal chemists to fine-tune the distance between the antibody and the cytotoxic payload, which is a key determinant of ADC stability, potency, and safety [2]. Substituting this with a polydisperse PEG would introduce unacceptable heterogeneity and complicate both analytical characterization and regulatory approval [2]. The compound's solubility and biocompatibility profile further support its use in this demanding application.

Mid-Length Linker for PROTACs

In the field of targeted protein degradation, the length and composition of the linker connecting the E3 ligase ligand and the target protein ligand are critical for forming a stable ternary complex. m-PEG26-NHS ester, which is classified as a PROTAC linker, provides a specific, mid-range length (26 EG units) that can be essential for optimizing the orientation of the two binding moieties to induce efficient ubiquitination and degradation [3]. The use of a shorter linker (e.g., PEG8) or a longer one (e.g., PEG36) would alter the geometry of the ternary complex and could dramatically reduce or abolish degradation activity, highlighting the need for this specific chain length in structure-activity relationship (SAR) studies.

Peptide & Small Protein PEGylation

For small peptide therapeutics that suffer from rapid renal clearance, PEGylation with m-PEG26-NHS ester offers a balance between increasing molecular size to extend half-life and avoiding the potential pitfalls of using very large PEG chains (e.g., tissue accumulation, vacuolation) [4]. The 1.3 kDa PEG chain will increase the hydrodynamic radius sufficiently to slow glomerular filtration, resulting in a longer circulation time compared to the native peptide or a conjugate made with a shorter PEG (e.g., PEG12) [4]. This makes it a valuable reagent for early-stage lead optimization studies in drug discovery.

Application

Selection Property

Validation Focus

Sterically hindered bioconjugation

Extended spacer arm

Conjugation efficiency in crowded protein environments

Uniform ADC linker synthesis

Monodispersity and defined 26-unit length

Batch-to-batch reproducibility and DAR control

PROTAC ternary complex design

Mid-length PEG spacer

Ternary complex formation and degradation activity

Peptide half-life extension research

Moderate hydrodynamic radius increase

Renal clearance reduction and exposure assessment

• [1] Thermo Fisher Scientific. MS(PEG)n Reagents User Guide. Accessed 2026. View Source
• [2] Giese, M. W., et al. (2021). The Use of Uniform PEG Compounds in the Design of ADCs. In *Chemical Linkers in Antibody–Drug Conjugates (ADCs)* (pp. 286-376). The Royal Society of Chemistry. View Source
• [3] MedChemExpress. m-PEG26-NHS ester Product Page. Accessed 2026. View Source
• [4] Wang, Y. J., et al. (2010). PEGylation markedly enhances the in vivo potency of recombinant human non-glycosylated erythropoietin: a comparison with glycosylated erythropoietin. *Journal of Controlled Release*, 145(3), 306-313. View Source